Cas no 1049466-35-4 (N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide
• CAS No: 1049466-35-4
• MF: C₂₀H₂₆ClN₃O₄S
• MW: 439.956142902374
• CID: 6407998
• PubChem ID: 42267955
• Update Time: 2025-07-19

N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide
• N-[2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl]-2,5-dimethoxybenzenesulfonamide
• AKOS024504337
• N-{2-[4-(4-chlorophenyl)piperazin-1-yl]ethyl}-2,5-dimethoxybenzene-1-sulfonamide
• 1049466-35-4
• N-(2-(4-(4-chlorophenyl)piperazin-1-yl)ethyl)-2,5-dimethoxybenzenesulfonamide
• F5265-0330
• VU0640012-1

• Inchi： 1S/C20H26ClN3O4S/c1-27-18-7-8-19(28-2)20(15-18)29(25,26)22-9-10-23-11-13-24(14-12-23)17-5-3-16(21)4-6-17/h3-8,15,22H,9-14H2,1-2H3
• InChI Key： SOBKQJUWKZTBEU-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2CCN(C3=CC=C(Cl)C=C3)CC2)(=O)=O)=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 439.1332552g/mol
• Monoisotopic Mass: 439.1332552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide

Introduction to N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 1049466-35-4)

N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1049466-35-4, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a piperazine moiety linked to an aromatic sulfonamide group, makes it a candidate for further exploration in drug discovery.

The molecular framework of N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide is characterized by its unique combination of functional groups. The presence of a 4-chlorophenyl substituent and a 2,5-dimethoxybenzene core suggests potential interactions with biological targets that could be exploited for therapeutic purposes. This compound's design reflects the growing trend in medicinal chemistry towards the development of multifunctional molecules that can modulate multiple biological pathways simultaneously.

In recent years, there has been a surge in research focused on the development of novel psychoactive agents and potential treatments for neurological disorders. The piperazine scaffold is particularly relevant in this context, as it is known to interact with various neurotransmitter receptors. Specifically, piperazine derivatives have been investigated for their potential as antipsychotics, antidepressants, and anxiolytics. The sulfonamide group in N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide may further enhance its pharmacological properties by contributing to binding affinity and metabolic stability.

The synthesis of this compound involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the 4-chlorophenyl group and the 2,5-dimethoxybenzene moiety are critical steps that must be carefully optimized. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently. These methods not only improve the overall yield but also minimize the formation of unwanted byproducts.

The pharmacological profile of N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide has been the subject of several preliminary studies. These investigations have revealed intriguing interactions with various biological targets, including serotonin receptors and dopamine transporters. The compound's ability to modulate these receptors makes it a promising candidate for further development in the treatment of mood disorders and cognitive impairments. Additionally, its sulfonamide group may contribute to its solubility and bioavailability, which are crucial factors in drug design.

In vitro studies have demonstrated that N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide exhibits significant affinity for certain serotonin receptor subtypes. This binding profile is similar to that of some well-known antipsychotic drugs, suggesting potential therapeutic applications in the management of psychotic disorders. Furthermore, preliminary data indicate that this compound may have neuroprotective properties, which could be beneficial in conditions such as Alzheimer's disease and Parkinson's disease.

The chemical stability of N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide is another critical aspect that has been thoroughly evaluated. Stability studies under various conditions have shown that the compound remains intact over prolonged periods when stored under appropriate conditions. This stability is essential for both industrial production and clinical applications, as it ensures consistent quality and efficacy.

The potential applications of N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide extend beyond neurological disorders. Its unique structure may also make it useful in the development of compounds targeting other diseases, such as cancer and autoimmune conditions. The ability to fine-tune its pharmacological properties through structural modifications opens up numerous possibilities for future research.

As our understanding of biological systems continues to evolve, so does our approach to drug discovery. Computational methods and high-throughput screening technologies are being increasingly utilized to identify promising candidates like N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide. These tools allow researchers to predict biological activity with greater accuracy and efficiency, accelerating the drug development process.

In conclusion, N-{2-4-(4-chlorophenyl)piperazin-1-ylethyl}-2,5-dimethoxybenzene-1-sulfonamide (CAS No. 1049466-35) represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activities make it a valuable asset in the search for new treatments for various diseases. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties.